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Compound of Interest

Compound Name: Glycine ethyl ester, hydrochloride

Cat. No.: B555829 Get Quote

An In-depth Technical Guide to Glycine Ethyl
Ester Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

Glycine ethyl ester hydrochloride. It is intended to be a technical resource, offering detailed

data, experimental protocols, and visualizations to support research and development

activities.

Introduction
Glycine ethyl ester hydrochloride, also known as ethyl glycinate hydrochloride (CAS No: 623-

33-6), is the hydrochloride salt of the ethyl ester of glycine, the simplest amino acid.[1] It

presents as a white to off-white crystalline powder.[2][3] This compound is a versatile and

crucial intermediate in various synthetic processes across multiple industries. In the

pharmaceutical sector, it serves as a key building block in the synthesis of peptides and various

drugs, including those targeting neurological disorders.[4] Its utility extends to biochemical

research for studies on amino acids and protein synthesis.[4] Furthermore, it finds applications

in the cosmetic industry for its moisturizing properties and in the synthesis of pesticides like

Iprodione.[2][4] The hydrochloride form enhances its solubility in aqueous solutions, which

simplifies its handling and use in various reaction conditions.[4]
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Physical Properties
The physical characteristics of Glycine ethyl ester hydrochloride are well-documented, making

it a reliable reagent in various experimental setups. These properties are summarized in the

table below.

Property Value Source(s)

IUPAC Name
ethyl 2-

aminoacetate;hydrochloride
[5]

Synonyms
Ethyl glycinate hydrochloride,

Gly-OEt·HCl, H-Gly-OEt·HCl
[4][5]

CAS Number 623-33-6 [4][6]

Molecular Formula
C4H9NO2·HCl or

C4H10ClNO2
[2][4][5]

Molecular Weight 139.58 g/mol [5][7]

Appearance
White crystalline powder or

solid
[3][4][5][6]

Melting Point 142-149 °C [2][4][6][8][9][10][11]

Boiling Point 109.5 °C at 760 mmHg [2][12]

Density ~1.0 - 1.371 g/cm³ [2][3][6]

Solubility

Soluble in water (>1000 g/L at

20°C), ethanol, methanol, and

DMSO.[1][3][6][7] Insoluble in

ether.[1]

pKa 7.66 [6][13]

Hygroscopicity Hygroscopic [1][7][13]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of Glycine ethyl ester

hydrochloride.

¹H NMR: Proton NMR spectra are available and typically show characteristic peaks for the

ethyl and glycine protons.[14][15][16][17] In D₂O, the spectrum shows a triplet around 1.29-

1.32 ppm (CH₃), a singlet around 3.83-3.93 ppm (CH₂ of glycine), and a quartet around 4.30-

4.31 ppm (CH₂ of ethyl).[14][15]

¹³C NMR: The ¹³C NMR spectrum in CD₃OD shows peaks at approximately 14.39 ppm

(CH₃), 41.09 ppm (H₂CNH₂), 63.46 ppm (OCH₂), and 167.53 ppm (C=O).[14]

FTIR: Infrared spectroscopy can be used for identification, with spectra available in various

databases.[9][12]

Mass Spectrometry: Mass spectral data, including GC-MS, is available for the compound,

aiding in its structural confirmation.[5]

Chemical Properties and Reactivity
Stability: Glycine ethyl ester hydrochloride is relatively stable under normal storage conditions,

which are typically in a cool, dry, and well-ventilated place at 2-8°C.[4][6][7] It is hygroscopic

and should be protected from moisture.[1][7] It may slowly decompose at temperatures

exceeding 200°C.[1]

Reactivity: The reactivity of Glycine ethyl ester hydrochloride is governed by the presence of

the primary amine and the ethyl ester functional groups.

Amine Group Reactivity: The primary amine group can undergo typical reactions such as

acylation and can act as a nucleophile. It is protonated in the hydrochloride salt form. To

participate in reactions requiring the free amine, it must be neutralized, for example, with a

non-nucleophilic base like triethylamine.

Ester Group Reactivity: The ethyl ester group is susceptible to hydrolysis under either acidic

or basic conditions to yield glycine and ethanol.[18][19] This reaction is a key consideration

when designing synthetic routes.
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Peptide Synthesis: It is widely used in peptide synthesis. The amino group, after deprotection

(neutralization), can be coupled with an N-protected amino acid to form a dipeptide.

Intermediate in Synthesis: It serves as an important intermediate in the synthesis of various

pharmaceuticals and agrochemicals. For instance, it is a precursor for chrysanthemic acid

and the fungicide iprodione.[2][6][7] It is also used in conjunction with carbodiimides like EDC

for the specific chemical modification of carboxyl groups in proteins.[6][7]

Experimental Protocols
A. Synthesis of Glycine Ethyl Ester Hydrochloride

A common method for the synthesis of Glycine ethyl ester hydrochloride is through the Fischer

esterification of glycine with ethanol in the presence of an acid catalyst (hydrochloric acid). A

detailed protocol is adapted from Organic Syntheses.[8]

Methodology:

Preparation of Acidic Ethanol: Absolute ethanol is saturated with dry hydrogen chloride gas

while being cooled in an ice bath. This solution must be protected from atmospheric

moisture.[8]

Reaction Setup: In a round-bottomed flask, the prepared acidic absolute ethanol is combined

with 96% ethanol and methyleneaminoacetonitrile.[8] The use of 96% ethanol is crucial as it

provides the necessary water for the hydrolysis step in the reaction mechanism.[8]

Refluxing: The mixture is refluxed using a steam bath for approximately three hours. During

this time, ammonium chloride will precipitate.[8]

Isolation of Product: The hot solution is filtered to remove the ammonium chloride. The

filtrate is then cooled, which causes the Glycine ethyl ester hydrochloride to crystallize as

fine white needles.[8]

Purification: The crystals are collected by suction filtration and can be recrystallized from

absolute alcohol if a higher purity product is desired.[8] The final product is dried in the air.[8]
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Caption: Synthesis workflow for Glycine ethyl ester hydrochloride.

B. Determination of Melting Point

Methodology:

Sample Preparation: A small amount of the dry, crystalline Glycine ethyl ester hydrochloride

is placed in a capillary tube, which is sealed at one end. The tube is tapped gently to pack

the sample to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. For
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Glycine ethyl ester hydrochloride, this range is typically between 142°C and 149°C.[9]

C. Assessment of Solubility

Methodology:

Solvent Selection: A known volume of the desired solvent (e.g., water, ethanol) is placed in a

test tube or beaker at a specified temperature (e.g., 20°C).

Solute Addition: A small, accurately weighed amount of Glycine ethyl ester hydrochloride is

added to the solvent.

Mixing: The mixture is stirred or agitated vigorously to facilitate dissolution.

Observation: The process is repeated, adding small increments of the solute until no more

solid dissolves, and a saturated solution is formed.

Quantification: The total mass of the solute dissolved in the known volume of the solvent is

used to calculate the solubility, often expressed in g/L. For Glycine ethyl ester hydrochloride,

the solubility in water at 20°C is greater than 1000 g/L.[1][2][6][7]

Key Chemical Reactions
A. Hydrolysis of the Ester

Under aqueous conditions, particularly with acid or base catalysis, the ester group can be

hydrolyzed.
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Caption: Hydrolysis of Glycine ethyl ester hydrochloride.

B. Role in Peptide Bond Formation

Glycine ethyl ester hydrochloride is a common starting material for the C-terminal residue in

peptide synthesis. The amino group must first be deprotected (neutralized) to act as a

nucleophile.

Glycine Ethyl Ester HCl

Glycine Ethyl Ester (Free Amine)

Neutralization

Base (e.g., Et₃N)
N-Protected Dipeptide Ester

Coupling

N-Protected Amino Acid
(Activated Carboxyl)

Click to download full resolution via product page
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Caption: Role in a generic peptide bond formation workflow.

Safety Information
According to Safety Data Sheets (SDS), Glycine ethyl ester hydrochloride requires careful

handling.

Hazards: It is classified as causing serious eye damage (H318).[20][21]

Precautionary Measures: It is recommended to wear protective gloves, eye protection, and

face protection (P280).[20][21] In case of eye contact, rinse cautiously with water for several

minutes, remove contact lenses if present and easy to do, and continue rinsing (P305 +

P351 + P338).[20]

Handling: Use in a well-ventilated area and avoid dust formation.[11][20][21]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[7][11]

Conclusion
Glycine ethyl ester hydrochloride is a fundamental building block in organic and medicinal

chemistry. Its well-defined physical properties, including high water solubility and a distinct

melting point, make it a convenient reagent for a multitude of applications. Its chemical

reactivity, centered on its amino and ester functionalities, allows for its incorporation into

complex molecules such as peptides and pharmaceutical active ingredients. A thorough

understanding of its properties, handling requirements, and reaction protocols is essential for

its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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